Cas no 138384-99-3 (1-Piperazinecarboxylic acid, 4-[[4-(hydroxymethyl)phenyl]sulfonyl]-,1,1-dimethylethyl ester)

1-Piperazinecarboxylic acid, 4-[[4-(hydroxymethyl)phenyl]sulfonyl]-,1,1-dimethylethyl ester structure
138384-99-3 structure
Product Name:1-Piperazinecarboxylic acid, 4-[[4-(hydroxymethyl)phenyl]sulfonyl]-,1,1-dimethylethyl ester
CAS No:138384-99-3
MF:C16H24N2O5S
MW:356.437163352966
CID:1252852
Update Time:2024-08-04

1-Piperazinecarboxylic acid, 4-[[4-(hydroxymethyl)phenyl]sulfonyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylic acid, 4-[[4-(hydroxymethyl)phenyl]sulfonyl]-,1,1-dimethylethyl ester
    • 1-Piperazinecarboxylic acid, 4-[[4-(hydroxymethyl)phenyl]sulfonyl]-, 1,1-dimethylethyl ester
    • Inchi: 1S/C16H24N2O5S/c1-16(2,3)23-15(20)17-8-10-18(11-9-17)24(21,22)14-6-4-13(12-19)5-7-14/h4-7,19H,8-12H2,1-3H3
    • InChI Key: MXESNRUMBZJDJX-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCN(S(C2=CC=C(CO)C=C2)(=O)=O)CC1

Computed Properties

  • Exact Mass: 356.14072

Experimental Properties

  • Density: 1.287±0.06 g/cm3(Predicted)
  • Boiling Point: 513.2±60.0 °C(Predicted)
  • PSA: 87.15
  • pka: 13.94±0.10(Predicted)
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